Ethyl o-trifluoromethyl-benzimidate

• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: ethyl 2-(trifluoromethyl)benzenecarboximidate
• InChI: InChI=1S/C10H10F3NO/c1-2-15-9(14)7-5-3-4-6-8(7)10(11,12)13/h3-6,14H,2H2,1H3
• InChI Key: GWZUOUIAZODBHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=CC=CC=C1C(F)(F)F

Description

Ethyl o-trifluoromethyl-benzimidate is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 39.2 g of triethyloxonium tetrafluoroborate in 325 ml of methylene chloride is treated with 32.5 g of o-trifluoromethyl-benzamide. After stirring at room temperature for 48 hours the reaction mixture is poured on to a mixture of 10% sodium carbonate solution and ice and the resulting mixture is extracted three times with methylene chloride. The combined extracts are then washed twice with 10% sodium carbonate solution, dried over anhydrous sodium sulphate and evaporated under reduced pressure. The oily, brown residue is distilled in a high vacuum. There is obtained pure ethyl o-trifluoromethyl-benzimidate, b.p. 67° C./0.15 mmHg.